Vincristine(2+)
Overview
Description
Vincristine(2+) is a vinca alkaloid cation resulting from the protonation of the two tertiary amino groups of vincristine. Major species at pH 7.3. It has a role as an antineoplastic agent. It is a conjugate acid of a vincristine.
Scientific Research Applications
Pharmacogenomics and Peripheral Neuropathy : Vincristine is widely used in treating leukemia, lymphoma, and solid tumors, but it can cause peripheral neuropathy, a major adverse effect. Research has identified inherited germline polymorphisms that predispose individuals to vincristine-induced neuropathy, highlighting the role of pharmacogenomics in predicting and managing this side effect (Diouf & Evans, 2018).
Liposomal Formulations : The therapeutic activity of vincristine is significantly enhanced when encapsulated in liposomal systems. Liposomal delivery systems for vincristine have shown to improve efficacy and slightly reduce drug toxicity (Waterhouse et al., 2005).
Interaction with Lysosomes : Vincristine has been shown to induce dramatic changes in the lysosomal compartment of cancer cells and sensitize them to lysosome-destabilizing agents. This synergistic effect with drugs like siramesine may prove useful in treating therapy-resistant cancers (Groth-Pedersen et al., 2007).
Combination Therapy in Cancer Treatment : Vincristine is a component of various cancer treatment regimens, often combined with other drugs like cyclophosphamide, doxorubicin, and rituximab. Its role in combination therapies remains vital despite its side effects (Škubník et al., 2021).
Mechanism of Action : Vincristine binds to tubulins, disrupting microtubule dynamics. It also interacts with DNA and chromatin, inducing structural changes. This interaction suggests a complex mechanism of action in the cell nucleus (Mohammadgholi et al., 2013).
Genetic Variants and Neurotoxicity : Genome-wide association studies have identified specific genetic variants associated with vincristine-induced peripheral neuropathy in children with acute lymphoblastic leukemia. These findings could lead to the development of biomarkers for predicting neuropathy risk (Li et al., 2019).
properties
Product Name |
Vincristine(2+) |
|---|---|
Molecular Formula |
C46H58N4O10+2 |
Molecular Weight |
827 g/mol |
IUPAC Name |
methyl (1S,9R,10S,11R,12R,19R)-11-acetyloxy-12-ethyl-4-[(13S,15S,17S)-17-ethyl-17-hydroxy-13-methoxycarbonyl-11-aza-1-azoniatetracyclo[13.3.1.04,12.05,10]nonadeca-4(12),5,7,9-tetraen-13-yl]-8-formyl-10-hydroxy-5-methoxy-8-aza-16-azoniapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraene-10-carboxylate |
InChI |
InChI=1S/C46H56N4O10/c1-7-42(55)22-28-23-45(40(53)58-5,36-30(14-18-48(24-28)25-42)29-12-9-10-13-33(29)47-36)32-20-31-34(21-35(32)57-4)50(26-51)38-44(31)16-19-49-17-11-15-43(8-2,37(44)49)39(60-27(3)52)46(38,56)41(54)59-6/h9-13,15,20-21,26,28,37-39,47,55-56H,7-8,14,16-19,22-25H2,1-6H3/p+2/t28-,37+,38-,39-,42+,43-,44-,45+,46+/m1/s1 |
InChI Key |
OGWKCGZFUXNPDA-XQKSVPLYSA-P |
Isomeric SMILES |
CC[C@@]1(C[C@@H]2C[C@@](C3=C(CC[NH+](C2)C1)C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)[C@]78CC[NH+]9[C@H]7[C@@](C=CC9)([C@H]([C@@]([C@@H]8N6C=O)(C(=O)OC)O)OC(=O)C)CC)OC)C(=O)OC)O |
Canonical SMILES |
CCC1(CC2CC(C3=C(CC[NH+](C2)C1)C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)C78CC[NH+]9C7C(C=CC9)(C(C(C8N6C=O)(C(=O)OC)O)OC(=O)C)CC)OC)C(=O)OC)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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